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Compound of Interest

Compound Name: (Rac)-RK-682

Cat. No.: B10824135 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for (Rac)-RK-682, a protein tyrosine phosphatases (PTPases)

inhibitor. The following guidance is based on available Safety Data Sheets (SDS) for (Rac)-RK-
682 (calcium salt), CAS Number 332131-32-5.

(Rac)-RK-682 is consistently classified as not a hazardous substance or mixture according to

the Globally Harmonized System (GHS).[1][2] However, as a matter of good laboratory

practice, appropriate personal protective equipment should always be used when handling any

chemical.

Personal Protective Equipment (PPE) and Handling
Summary
While (Rac)-RK-682 is not classified as hazardous, adherence to standard laboratory safety

protocols is essential. The following table summarizes the recommended PPE and handling

procedures.
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Category Recommendation Details

Eye Protection
Safety glasses with side-

shields

Ensure eyes are protected

from any potential splashes.

Hand Protection Protective gloves

Use standard laboratory

gloves (e.g., nitrile) to prevent

skin contact.

Skin and Body Protection Laboratory coat

Wear a lab coat to protect

clothing and skin from

accidental spills.

Respiratory Protection Not required under normal use

Use in a well-ventilated area. If

dust or aerosols are

generated, a respirator may be

necessary.

Handling
Avoid inhalation, contact with

eyes and skin.[1][2]

Use in a well-ventilated area.

Avoid formation of dust and

aerosols.[1][2]

Storage Room temperature

Store in a dry, well-ventilated

place. Keep container tightly

closed.

First Aid Measures
In the event of exposure, the following first aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least

15 minutes. Get medical attention.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[1]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

[1][2]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician.[1][2]

Disposal Plan
Specific disposal instructions for (Rac)-RK-682 are not detailed in the available SDS. However,

for a non-hazardous substance, the following general disposal plan should be followed in

accordance with local, state, and federal regulations:

Unused Product: Dispose of the contents/container to an approved waste disposal plant.

Contaminated Packaging: Dispose of as unused product.

Spills: For small spills, absorb with an inert material and place in a suitable container for

disposal.

Always consult with your institution's environmental health and safety (EHS) department for

specific disposal guidelines.

Experimental Workflow for Handling (Rac)-RK-682
The following diagram illustrates a standard workflow for handling (Rac)-RK-682 in a laboratory

setting, from receiving the compound to its final disposal.
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Standard Laboratory Workflow for (Rac)-RK-682
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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